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Compound of Interest

Compound Name: Calcium chloride, dihydrate

Cat. No.: B154954 Get Quote

Technical Support Center: Bacterial
Transformation
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the use of "Calcium chloride, dihydrate" in bacterial

transformation protocols. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the role of calcium chloride in bacterial transformation?

A1: Calcium chloride (CaCl2) is crucial for inducing "artificial competence" in bacteria,

particularly E. coli, which are not naturally inclined to take up foreign DNA. The divalent calcium

cations (Ca2+) play a key role in neutralizing the negative charges on both the bacterial cell

membrane and the plasmid DNA backbone.[1] This neutralization reduces the electrostatic

repulsion between the DNA and the cell surface, facilitating the binding of DNA to the cell. A

subsequent heat shock step then allows the DNA to be taken up by the bacterium.[1]

Q2: How does the purity of Calcium chloride, dihydrate affect transformation efficiency?

A2: The purity of calcium chloride dihydrate significantly impacts transformation efficiency. For

molecular biology applications, it is highly recommended to use a "molecular biology grade"
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reagent. This grade ensures high purity (typically ≥99.0%) and, critically, is tested for the

absence of enzymatic contaminants such as DNases, RNases, and proteases.[2]

Impurities in lower-grade calcium chloride (e.g., technical or lab grade) can inhibit

transformation:

Enzymatic Impurities: DNases can degrade the plasmid DNA, while other enzymes can

damage cell surface proteins involved in DNA uptake.

Chemical Impurities: Heavy metals or other ions can be toxic to bacterial cells or interfere

with the essential binding of calcium ions to the cell membrane and DNA. The presence of

impurities like calcium hydroxide in commercial grades can alter the pH of the competency

buffer, negatively affecting cell viability and the transformation process.

Q3: Can I use a lower grade of calcium chloride if I'm having trouble sourcing molecular biology

grade?

A3: While it may be possible to obtain transformants with lower-grade calcium chloride, it is not

recommended for applications requiring high efficiency or reproducibility. If you must use a

lower-grade reagent, it is crucial to prepare the solution, filter-sterilize it (do not autoclave if

precipitation occurs), and ideally, test its efficacy with a control transformation using a plasmid

of known concentration and quality before proceeding with your experimental samples.

Q4: How should I prepare and store the calcium chloride solution for competent cell

preparation?

A4: To ensure optimal results, your calcium chloride solution should be prepared and stored

under specific conditions:

High-Purity Water: Use ultrapure (18 MΩ·cm) water to prepare the solution.[3]

Sterilization: Filter-sterilize the solution through a 0.22 µm filter. Autoclaving can sometimes

lead to precipitation, especially with lower-purity water, which will negatively affect the

solution's quality.

Storage: Store the sterile calcium chloride solution at 4°C. It is recommended to use a fresh

solution or one that is not more than a few months old for maximal transformation efficiency.
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Issue
Potential Cause Related to

CaCl2
Recommended Action

Low or No Transformation

Efficiency

Incorrect concentration of

CaCl2 solution.

Verify the calculations for

preparing your CaCl2 solution,

accounting for the dihydrate

form (CaCl2·2H2O). Prepare a

fresh solution using a

calibrated balance and high-

purity water.

Degraded or contaminated

CaCl2 solution.

Prepare a fresh solution of

molecular biology grade

calcium chloride dihydrate.

Ensure the water used is of

high purity. Filter-sterilize the

new solution.

Precipitation in the CaCl2

solution.

Do not use a solution with

precipitate. This indicates a

potential issue with water

quality or storage. Prepare a

fresh solution and filter-sterilize

it.

Inconsistent Transformation

Results

Use of different grades or

batches of CaCl2.

For reproducible results,

consistently use molecular

biology grade calcium chloride

from a reliable supplier. If you

open a new bottle, it is good

practice to perform a control

transformation to qualify the

new lot.
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Improper storage of the CaCl2

solution.

Always store the solution at

4°C and avoid repeated

warming and cooling cycles.

Ensure the container is well-

sealed to prevent

contamination.

Data on Calcium Chloride Purity and Transformation
Efficiency
While direct quantitative comparisons of transformation efficiency with different grades of

calcium chloride dihydrate are not readily available in peer-reviewed literature, the industry

standard and best practices strongly indicate a qualitative relationship. The following table

summarizes the expected outcomes based on the grade of the reagent used.
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Grade of Calcium
Chloride, Dihydrate

Typical Purity Key Characteristics
Expected
Transformation
Efficiency

Molecular Biology

Grade
≥99.0%

Tested for the

absence of DNase,

RNase, and protease.

[2]

High and reproducible

Analytical/Reagent

Grade

High purity, meets

ACS standards

Low in chemical

impurities, but not

typically tested for

enzymatic

contaminants.

Moderate to high, but

may be variable

Lab Grade
Good quality, exact

impurities unknown

May contain

enzymatic or chemical

impurities that can

inhibit transformation.

Low and inconsistent

Technical Grade ~94-97%

Contains impurities

such as calcium

hydroxide. Not

intended for laboratory

research.

Very low to none; not

recommended

Experimental Protocols
Preparation of 0.1 M Calcium Chloride Solution

Weighing: Accurately weigh 14.7 g of molecular biology grade calcium chloride dihydrate

(CaCl2·2H2O).

Dissolving: Dissolve the CaCl2·2H2O in 800 mL of high-purity (18 MΩ·cm) water.

Volume Adjustment: Adjust the final volume to 1 L with high-purity water.

Sterilization: Sterilize the solution by passing it through a 0.22 µm filter into a sterile

container.
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Storage: Store the solution at 4°C.

Preparation of Chemically Competent E. coli
Inoculation: Inoculate a single colony of E. coli into 5 mL of LB broth and grow overnight at

37°C with shaking.

Sub-culturing: The next day, add 1 mL of the overnight culture to 100 mL of fresh LB broth in

a 500 mL flask.

Growth to Mid-log Phase: Incubate at 37°C with shaking until the optical density at 600 nm

(OD600) reaches 0.35-0.4.[5]

Chilling: Immediately place the culture on ice for 20-30 minutes.

Harvesting: Transfer the culture to sterile, pre-chilled centrifuge tubes and pellet the cells by

centrifugation at 4,000 x g for 10 minutes at 4°C.

Washing: Discard the supernatant and gently resuspend the cell pellet in 20 mL of ice-cold,

sterile 0.1 M CaCl2 solution.

Incubation: Incubate the cell suspension on ice for at least 30 minutes.

Final Centrifugation: Pellet the cells again by centrifugation at 4,000 x g for 10 minutes at

4°C.

Resuspension: Discard the supernatant and gently resuspend the pellet in 2 mL of ice-cold,

sterile 0.1 M CaCl2 solution (with 15% glycerol if preparing for long-term storage at -80°C).

Aliquoting and Storage: Aliquot the competent cells into pre-chilled microcentrifuge tubes

and either use them immediately or flash-freeze them in liquid nitrogen for storage at -80°C.

Visualizations
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Competent Cell Preparation Transformation

Inoculate E. coli Grow to OD600 0.35-0.4 Chill and Harvest Cells Wash with ice-cold 0.1M CaCl2 Resuspend in 0.1M CaCl2 Add Plasmid DNAUse fresh or thawed competent cells Incubate on Ice Heat Shock at 42°C Recovery in SOC/LB Plate on Selective Media

Calcium Chloride Quality

Protocol Steps

Low/No Transformation Efficiency

Is the CaCl2 Molecular Biology Grade?

Is the solution fresh?

Yes

Prepare fresh 0.1M CaCl2
with high-purity water and reagent.

Filter-sterilize.

No

Is there any precipitate?

Yes

NoWas the concentration calculated correctly?

No

Yes

Was the solution stored at 4°C?

Yes

No

No
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b154954?utm_src=pdf-body-img
https://www.benchchem.com/product/b154954?utm_src=pdf-custom-synthesis
https://www.ck12.org/flexi/life-science/bacteria-reproduction/what-effect-does-cacl2-have-on-bacterial-transformation/
https://www.sigmaaldrich.com/HK/zh/product/sigma/c3306
https://www.cmbe.engr.uga.edu/protocols/CaCl2%20Competent%20Cells.pdf
https://asm.org/asm/media/protocol-images/transformation-of-escherichia-coli-made-competent-by-calcium-chloride-protocol.pdf?ext=.pdf
http://kuchem.kyoto-u.ac.jp/seika/shiraishi/protocols/competent_cell.html
https://www.benchchem.com/product/b154954#effect-of-calcium-chloride-dihydrate-purity-on-transformation-efficiency
https://www.benchchem.com/product/b154954#effect-of-calcium-chloride-dihydrate-purity-on-transformation-efficiency
https://www.benchchem.com/product/b154954#effect-of-calcium-chloride-dihydrate-purity-on-transformation-efficiency
https://www.benchchem.com/product/b154954#effect-of-calcium-chloride-dihydrate-purity-on-transformation-efficiency
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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